Cas no 134295-32-2 (benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate)

• Product Name: benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate
• CAS No: 134295-32-2
• MF: C₂₀H₂₂FNO₃
• MW: 343.39198923111
• CID: 5619868
• PubChem ID: 165930054
• Update Time: 2025-10-19

benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 134295-32-2
• benzyl 4-[(4-fluorophenyl)(hydroxy)methyl]piperidine-1-carboxylate
• EN300-28297549
• benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate

• Inchi： 1S/C20H22FNO3/c21-18-8-6-16(7-9-18)19(23)17-10-12-22(13-11-17)20(24)25-14-15-4-2-1-3-5-15/h1-9,17,19,23H,10-14H2
• InChI Key： REFBRZBZEHZTQE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1CCN(C(=O)OCC2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 343.15837173g/mol
• Monoisotopic Mass: 343.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate

Professional Introduction to Benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate (CAS No. 134295-32-2)

Benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate, with the chemical identifier CAS No. 134295-32-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and biological properties.

The molecular framework of Benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate consists of a piperidine ring substituted with a benzyl group, a 4-fluorophenyl moiety, and a hydroxymethyl group. The presence of these functional groups imparts specific interactions with biological targets, which is crucial for its potential application in drug development. The piperidine core is a common scaffold in many pharmacologically active compounds, known for its ability to modulate various biological pathways.

One of the most notable features of this compound is the incorporation of a 4-fluorophenyl group. Fluorine atoms are frequently used in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In particular, the 4-fluorophenyl ring in Benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate likely contributes to its interaction with biological targets by providing hydrophobic and electronic effects that are critical for receptor binding.

The hydroxymethyl group attached to the piperidine ring adds another layer of complexity to the molecule's interactions. This group can participate in hydrogen bonding, both as a donor and an acceptor, which can be crucial for binding to specific amino acid residues in biological targets. The benzyl group, while not directly involved in biological activity, may play a role in solubility and metabolic stability, making it an important feature for consideration in drug design.

Recent research has highlighted the potential of piperidine derivatives as pharmacological agents. Studies have demonstrated that modifications around the piperidine ring can significantly influence the biological activity of these compounds. For instance, derivatives with similar structural motifs have shown efficacy in treating neurological disorders, cardiovascular diseases, and other conditions. The compound Benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate is being explored as a potential lead molecule for further development due to its promising profile.

In the context of drug discovery, the synthesis and characterization of novel compounds like Benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate are essential steps towards identifying new therapeutic entities. Advanced synthetic methodologies have been employed to construct this molecule efficiently and with high purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been utilized to introduce the various functional groups into the molecular framework.

The biological evaluation of Benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate has revealed several interesting properties. Preclinical studies have indicated that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in central nervous system disorders. Additionally, its interaction with other biological targets has been explored, leading to insights into its mechanism of action.

The fluorine atom in the 4-fluorophenyl group is particularly noteworthy in terms of its impact on biological activity. Fluorinated aromatic rings are known to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. This property makes Benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate an attractive candidate for further optimization towards achieving higher potency and selectivity.

Ongoing research aims to explore the structural diversity of piperidine derivatives by modifying various functional groups within the molecule. Computational modeling and high-throughput screening techniques are being employed to identify structural features that enhance biological activity. The hydroxymethyl group, in particular, is being investigated as a site for further derivatization to improve pharmacokinetic properties and reduce potential side effects.

The synthesis of analogs of Benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate has been facilitated by advances in synthetic chemistry. New methodologies have enabled the efficient construction of complex molecular frameworks while maintaining high enantioselectivity and yield. These advancements are crucial for rapidly generating libraries of compounds for screening purposes.

In conclusion, Benzyl 4-(4-fluorophenyl)(hydroxy)methylpiperidine-1-carboxylate (CAS No. 134295-32-2) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. Continued investigation into this compound and its derivatives will likely yield important insights into drug design principles and lead to new treatments for various diseases.